Cas no 21913-34-8 ((7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid)
![(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid structure](https://ossimg.kuujia.com/scimg/22000/21913-34-8x500.png)
21913-34-8 structure
Product Name:(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
CAS No:21913-34-8
MF:C10H11NO2
MW:177.199842691422
CID:1109169
PubChem ID:12300213
Update Time:2025-04-20
(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
- Plantagonine
- 21913-34-8
- CHEBI:178979
- Plantagonine, (-)-
- (S)-7-Methyl-6,7-dihydro-5H-cyclopenta(C)pyridine-4-carboxylic acid
- Q27290665
- (7S)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carboxylic acid
- 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (S)-
- U47Y65RF6Q
- UNII-U47Y65RF6Q
- (-)-Plantagonine
- 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (7S)-
-
- Inchi： 1S/C10H11NO2/c1-6-2-3-7-8(6)4-11-5-9(7)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key： RLNQBGQGMYNOCX-LURJTMIESA-N
- SMILES： OC(C1=CN=CC2=C1CC[C@@H]2C)=O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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